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Abstract

This document provides a comprehensive guide for the synthesis of C31H26CIN303,
chemically known as Ponatinib. Ponatinib is a potent multi-targeted tyrosine kinase inhibitor
used in the treatment of chronic myeloid leukemia (CML) and Philadelphia chromosome-
positive acute lymphoblastic leukemia (Ph+ ALL).[1][2] This guide details a feasible synthetic
route, including step-by-step experimental protocols, characterization data, and a summary of
the key signaling pathway it inhibits. The information is intended for use by qualified
researchers and professionals in the field of medicinal chemistry and drug development.

Introduction

Ponatinib is a third-generation tyrosine kinase inhibitor (TKI) designed to overcome resistance
to earlier TKIs, particularly the T315I "gatekeeper" mutation in the Bcr-Abl kinase domain.[1][3]
Its chemical formula is C31H26CIN303, and its systematic name is 3-(imidazo[1,2-b]pyridazin-
3-ylethynyl)-4-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-
(trifluoromethyl)phenyl)benzamide.[2] The synthesis of Ponatinib involves a multi-step process,
with the key bond formations being an amide coupling and a Sonogashira cross-coupling
reaction. This document outlines a convergent synthetic strategy.

Chemical Structure
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Chemical Formula: C31H26CIN303 Common Name: Ponatinib IUPAC Name: 3-(imidazo[1,2-
b]pyridazin-3-ylethynyl)-4-methyl-N-(4-((4-methylpiperazin-1-yl)methyl)-3-
(trifluoromethyl)phenyl)benzamide

Synthesis of Ponatinib: A Step-by-Step Protocol

The synthesis of Ponatinib can be achieved through a convergent approach, involving the
preparation of two key intermediates followed by their coupling and final modification. The
overall synthetic workflow is depicted below.

Experimental Workflow Diagram
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Synthesis of Intermediate A

3-lodo-4-methylbenzoic acid ’ Thionyl chloride
SOCI2
Y
’ 3-lodo-4-methylbenzoyl chloride 4-Amino-2-(trifluoromethyl)benzonitrile
Amidp Coupling
Synthesis of Intermediate B
N-(4-cy 3-iodo-4 ‘ Raney Nickel, H2 N-| i (NIS) Imidazol[1, i
Reduction Iodination
N-(4

Reductive Amination Sonogashira Coypling

Intermediate A:
N-(4-((4-methylpiperazin-1-y)methyl)-3-(trifluoromethyl)phenyl)-3-iodo-4-methylbenzamide

Intermediate B
3-Ethynylimidazo[1,2-blpyridazine

Final Synthesis Steps

‘Sonogashira Coupling

Ponatinib (Free Base)

Salt Formation

Ponatinib HCI

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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